1-(2,2-Difluorocyclopentyl)ethanamine

• IUPAC Name: 1-(2,2-difluorocyclopentyl)ethanamine
• InChI: InChI=1S/C7H13F2N/c1-5(10)6-3-2-4-7(6,8)9/h5-6H,2-4,10H2,1H3
• InChI Key: PNMJJKRRUJTFRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCCC1(F)F)N
• Molecular Formula: C7H13F2N
• Molecular Weight: 149.18 g/mol
• CAS No.: 2248417-89-0

Description

1-(2,2-Difluorocyclopentyl)ethanamine is an organic compound with the molecular formula C7H13F2N It is characterized by the presence of a cyclopentyl ring substituted with two fluorine atoms and an ethanamine group

Preparation Methods

The synthesis of 1-(2,2-Difluorocyclopentyl)ethanamine can be achieved through several routes. One common method involves the reaction of 2,2-difluoro-1-chloroethane with ammonia under high pressure and elevated temperatures . The reaction conditions typically range from 80°C to 200°C and pressures between 1000 to 18000 kPa. This method does not require the use of solvents, making it an efficient and environmentally friendly approach.

Chemical Reactions Analysis

1-(2,2-Difluorocyclopentyl)ethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or nitriles.

Reduction: Reduction reactions can convert it into different amines or hydrocarbons.

Substitution: The ethanamine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(2,2-Difluorocyclopentyl)ethanamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,2-Difluorocyclopentyl)ethanamine involves its interaction with specific molecular targets, such as enzymes and receptors. The presence of fluorine atoms enhances its binding affinity and selectivity, making it a valuable compound for studying biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1-(2,2-Difluorocyclopentyl)ethanamine can be compared with other similar compounds, such as:

2-(2,2-Difluorocyclopentyl)ethanamine: Similar structure but different substitution pattern.

1-(2,2-Difluorocyclopentyl)methanamine: Differing by the length of the carbon chain.

1-(2,2-Difluorocyclopentyl)propanamine: Another variant with a longer carbon chain.

These compounds share some chemical properties but differ in their reactivity and applications, highlighting the uniqueness of 1-(2,2-Difluorocyclopentyl)ethanamine.